Cas no 1216089-73-4 (8-bromo-6-methyl-imidazo[1,2-a]pyridine-2-carbonitrile)

• Product Name: 8-bromo-6-methyl-imidazo[1,2-a]pyridine-2-carbonitrile
• CAS No: 1216089-73-4
• MF: C₉H₆BrN₃
• MW: 236.068040370941
• CID: 5098258
• Update Time: 2026-03-02

8-bromo-6-methyl-imidazo[1,2-a]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carbonitrile, 8-bromo-6-methyl-
• 8-bromo-6-methyl-imidazo[1,2-a]pyridine-2-carbonitrile

• Inchi： 1S/C9H6BrN3/c1-6-2-8(10)9-12-7(3-11)5-13(9)4-6/h2,4-5H,1H3
• InChI Key： DTXSAAFWKULGRY-UHFFFAOYSA-N
• SMILES： C12=NC(C#N)=CN1C=C(C)C=C2Br

Additional information on 8-bromo-6-methyl-imidazo[1,2-a]pyridine-2-carbonitrile

8-Bromo-6-Methyl-Imidazo[1,2-A]Pyridine-2-Carbonitrile: A Comprehensive Overview

The compound CAS No. 1216089-73-4, commonly referred to as 8-bromo-6-methyl-imidazo[1,2-a]pyridine-2-carbonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of imidazopyridines, which are known for their unique electronic properties and structural versatility. The molecule's structure consists of an imidazo[1,2-a]pyridine core with substituents at positions 6 and 8, namely a methyl group and a bromine atom, respectively, along with a cyano group at position 2. These substituents confer the molecule with distinct chemical reactivity and physical properties.

Recent studies have highlighted the potential of 8-bromo-6-methyl-imidazo[1,2-a]pyridine-2-carbonitrile in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, the compound has been utilized in the synthesis of ligands targeting specific receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the bromine atom at position 8 facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups that can modulate biological activity.

In addition to its role in drug discovery, 8-bromo-6-methyl-imidazo[1,2-a]pyridine-2-carbonitrile has garnered attention in materials science due to its electronic properties. The imidazopyridine core is known to exhibit strong electron-withdrawing characteristics, making it suitable for applications in organic electronics. Recent research has demonstrated its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The methyl group at position 6 enhances the molecule's stability under thermal and electrical stress, while the cyano group at position 2 further amplifies its electron-withdrawing effects.

The synthesis of 8-bromo-6-methyl-imidazo[1,2-a]pyridine-2-carbonitrile typically involves multi-step reactions starting from readily available starting materials. One common approach involves the condensation of an appropriate aldehyde with amines to form the imidazopyridine core, followed by selective substitution reactions to introduce the bromine and methyl groups. The final step often involves cyanation to install the cyano group at position 2. This synthetic pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

The application of CAS No. 1216089-73-4 extends beyond traditional chemical synthesis into advanced materials development. Its unique electronic properties make it a candidate for use in next-generation semiconductors and optoelectronic devices. Researchers have also explored its potential as a precursor for graphene-like materials through controlled oxidation and reduction processes. These applications underscore the compound's versatility and its importance in driving innovation across multiple disciplines.

In conclusion, 8-bromo-6-methyl-imidazo[1,2-a]pyridine-2-carbonitrile stands out as a versatile compound with promising applications in medicinal chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.